Cas no 1214341-41-9 (3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1214341-41-9
• MF: C₁₂H₇F₄NO
• MW: 257.183696985245
• CID: 4988428
• Update Time: 2025-06-13

3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-(trifluoromethoxy)phenyl)pyridine
• 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F4NO/c13-11-4-3-9(18-12(14,15)16)6-10(11)8-2-1-5-17-7-8/h1-7H
• InChI Key： FALMRAPDLAMQCC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=NC=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine (CAS No. 1214341-41-9)

3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine, with the CAS number 1214341-41-9, is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine ring linked to a fluorophenyl group substituted with a trifluoromethoxy moiety, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated building blocks in modern medicinal chemistry.

The compound's molecular structure combines the electron-withdrawing effects of fluorine and trifluoromethoxy groups, which can enhance metabolic stability and bioavailability—a critical factor in developing new therapeutics. Recent studies highlight its relevance in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in targeting cancer and neurological disorders. Its CAS registry number 1214341-41-9 is frequently searched in chemical databases, reflecting its growing importance in high-value research.

From a synthetic perspective, 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine is often synthesized via Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution reactions. These methods are favored for their efficiency in introducing aryl-fluorine and heterocyclic motifs. The compound's logP and solubility profiles are also of interest to chemists optimizing drug-like properties, as fluorination strategies continue to dominate discussions in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization.

In agrochemical applications, this compound's trifluoromethoxy group contributes to pesticidal activity, a hot topic given the global push for sustainable crop protection. Its potential role in developing next-generation herbicides aligns with searches for "eco-friendly fluorinated pesticides" in scientific literature. The CAS No. 1214341-41-9 is increasingly cited in patents related to crop enhancement technologies, underscoring its cross-industry utility.

Analytical characterization of 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity, a priority for quality control in contract research organizations (CROs). The rise of AI-driven molecular design has also spurred interest in this compound, as machine learning models train on fluorinated datasets to predict novel bioactive molecules.

Regulatory and safety assessments of CAS 1214341-41-9 emphasize its compliance with REACH and FDA guidelines for research chemicals. While not classified as hazardous, proper handling protocols are recommended due to its organic solvent compatibility—a common query among laboratory technicians. The compound's stability under ambient storage conditions further enhances its practicality for industrial-scale applications.

In summary, 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)pyridine (1214341-41-9) represents a cutting-edge example of how fluorine chemistry drives innovation across life sciences. Its dual utility in pharmaceuticals and agrochemicals, combined with straightforward synthetic accessibility, positions it as a key player in addressing challenges like drug resistance and food security. As the scientific community prioritizes green chemistry and precise functionalization, this compound's relevance is poised to expand further.